

Validating Biomarkers for AZD5718 Therapeutic Response: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: AZD5718
CAS No.: 2041076-43-9
Cat. No.: B1192256

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biomarkers for assessing the therapeutic response of **AZD5718**, a novel inhibitor of 5-lipoxygenase activating protein (FLAP). **AZD5718** is under investigation for its potential in treating chronic inflammatory diseases, primarily coronary artery disease (CAD) and chronic kidney disease (CKD). The validation of sensitive and specific biomarkers is crucial for monitoring drug efficacy and patient response. This document outlines the key pharmacodynamic biomarkers for **AZD5718**, compares them with an alternative therapy, and details the experimental protocols for their measurement.

AZD5718: Mechanism of Action and Key Biomarkers

AZD5718 is a potent and selective FLAP inhibitor. FLAP is a crucial protein in the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators. By inhibiting FLAP, **AZD5718** effectively suppresses the production of all leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).^[1]

The primary pharmacodynamic biomarkers used to quantify the biological effect of **AZD5718** are:

- Leukotriene B4 (LTB4): Measured as ex vivo production in whole blood samples stimulated with a calcium ionophore. This biomarker directly reflects the inhibitory effect of **AZD5718** on the 5-lipoxygenase (5-LO) pathway in circulating leukocytes.[\[2\]](#)[\[3\]](#)
- Leukotriene E4 (LTE4): Measured in urine, it is the stable end-metabolite of the cysteinyl leukotrienes. Urinary LTE4 levels serve as a non-invasive indicator of systemic leukotriene production and the drug's target engagement.[\[2\]](#)[\[3\]](#)

Comparative Performance of AZD5718 Biomarkers

Clinical trial data demonstrates a dose-dependent inhibition of both LTB4 and LTE4 following administration of **AZD5718**. The FLAVOUR study, a phase IIa trial in patients with recent myocardial infarction, provides key data on the extent of this inhibition.

Table 1: Inhibition of Urinary Leukotriene E4 (uLTE4) by **AZD5718** in the FLAVOUR Study[\[4\]](#)[\[5\]](#)

Treatment Group	% Inhibition of uLTE4 vs. Placebo (at 4 and 12 weeks)
AZD5718 50 mg	>80%
AZD5718 200 mg	>80%

Data indicates statistically significant reductions ($p < 0.001$) compared to placebo.

Comparison with Alternative Therapy: VIA-2291 (Atreleuton)

VIA-2291 (Atreleuton) is another inhibitor of the 5-lipoxygenase pathway, providing a relevant comparator for **AZD5718**. It also utilizes LTB4 and LTE4 as key pharmacodynamic biomarkers.

Table 2: Biomarker Inhibition by VIA-2291 (Atreleuton) in Patients Post-Acute Coronary Syndrome[\[6\]](#)[\[7\]](#)

Treatment Group	% Inhibition of ex vivo LTB4	Reduction in Urinary LTE4
VIA-2291 25 mg	Significant reduction (p<0.0001 vs. placebo)	Significant reduction (p=0.0003 vs. placebo)
VIA-2291 50 mg	Significant reduction (p<0.0001 vs. placebo)	Significant reduction (p<0.0001 vs. placebo)
VIA-2291 100 mg	>80% inhibition in >90% of patients	Significant reduction (p<0.0001 vs. placebo)

Comparison with Standard of Care Biomarkers

While **AZD5718**'s biomarkers are specific to its mechanism of action, standard-of-care for its target indications, CAD and CKD, relies on a different set of biomarkers that reflect overall organ function and disease status.

Table 3: Comparison of **AZD5718** Biomarkers with Standard of Care Biomarkers

Biomarker Type	Specific Biomarkers	What They Measure	Relevance to AZD5718
AZD5718 Pharmacodynamic	Urinary LTE4, ex vivo LTB4	Target engagement and inhibition of the 5-lipoxygenase pathway.	Directly assesses the drug's biological effect.
Standard of Care: Coronary Artery Disease	High-sensitivity Troponins, C-Reactive Protein (CRP), B-type Natriuretic Peptide (BNP)	Myocardial injury, systemic inflammation, cardiac stress.[8][9]	Indirectly assesses potential downstream clinical benefits of reducing leukotriene-mediated inflammation.
Standard of Care: Chronic Kidney Disease	Estimated Glomerular Filtration Rate (eGFR), Urinary Albumin-to-Creatinine Ratio (UACR)	Kidney filtration function and kidney damage.[10][11]	Indirectly assesses potential clinical benefits on kidney function and damage.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible measurement of these biomarkers.

Measurement of Urinary Leukotriene E4 (LTE4)

Principle: Urinary LTE4 is a stable metabolite of cysteinyl leukotrienes. Its quantification is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.

Methodology:

- Sample Collection and Preparation:
 - Collect spot or 24-hour urine samples.

- To prevent degradation, add antioxidants (e.g., butylated hydroxytoluene) and chelating agents (e.g., EDTA) to the collection container.[\[12\]](#)
- Store samples at -80°C until analysis.
- Solid-Phase Extraction (SPE):
 - Thaw urine samples and centrifuge to remove particulate matter.
 - Isolate LTE4 and an internal standard (e.g., deuterated LTE4) from the urine matrix using an SPE cartridge.[\[12\]](#)
- LC-MS/MS Analysis:
 - Reconstitute the extracted sample in an appropriate solvent.
 - Inject the sample into a liquid chromatography system coupled to a tandem mass spectrometer.
 - Perform quantification using selected reaction monitoring (SRM) to detect the specific parent and daughter ions of LTE4 and its internal standard.[\[12\]](#)
- Data Analysis:
 - Generate a calibration curve using known concentrations of LTE4 standards.
 - Normalize the urinary LTE4 concentration to urinary creatinine to account for variations in urine dilution.[\[13\]](#)[\[14\]](#)

Measurement of Ex Vivo Stimulated Leukotriene B4 (LTB4) Production


Principle: This assay measures the capacity of leukocytes in a whole blood sample to produce LTB4 upon stimulation, thereby assessing the inhibitory effect of a drug on the 5-lipoxygenase pathway.

Methodology:

- Blood Collection:
 - Collect whole blood into tubes containing an anticoagulant (e.g., heparin).
- Stimulation:
 - Incubate the whole blood sample with a calcium ionophore (e.g., A23187). This stimulates the release of arachidonic acid and subsequent leukotriene synthesis.[\[15\]](#)
- Termination of Reaction:
 - Stop the reaction after a defined incubation period by adding a quenching solution (e.g., cold methanol) to precipitate proteins and halt enzymatic activity.
- Extraction:
 - Centrifuge the sample to pellet the precipitated proteins.
 - Isolate LTB4 from the supernatant using solid-phase extraction.
- Quantification:
 - Analyze the extracted sample using a suitable method, such as radioimmunoassay (RIA) or LC-MS/MS, to quantify the amount of LTB4 produced.[\[15\]](#)
- Data Analysis:
 - Compare the amount of LTB4 produced in samples from treated individuals to that from placebo-treated individuals to determine the percentage of inhibition.

Visualizing Pathways and Workflows


5-Lipoxygenase (5-LO) Signaling Pathway and AZD5718 Inhibition



[Click to download full resolution via product page](#)

Caption: 5-LO pathway and the inhibitory action of **AZD5718** on FLAP.


Experimental Workflow for Urinary LTE4 Measurement



[Click to download full resolution via product page](#)

Caption: Workflow for the quantification of urinary LTE4.

Experimental Workflow for Ex Vivo LTB4 Measurement



[Click to download full resolution via product page](#)

Caption: Workflow for measuring ex vivo stimulated LTB4 production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ahajournals.org [ahajournals.org]
- 2. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. AZD5718 [openinnovation.astrazeneca.com]
- 4. utupub.fi [utupub.fi]

- 5. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. ahajournals.org [ahajournals.org]
- 7. Treatment with 5-lipoxygenase inhibitor VIA-2291 (Atreleuton) in patients with recent acute coronary syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Biomarkers to monitor the prognosis, disease severity, and treatment efficacy in coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Coronary Artery Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 10. diabetesjournals.org [diabetesjournals.org]
- 11. Frontiers | Biomarkers of chronic kidney disease in older individuals: navigating complexity in diagnosis [frontiersin.org]
- 12. Determination of LTE4 in human urine by liquid chromatography coupled with ionspray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Analytical and clinical validation of an LC-MS/MS method for urine leukotriene E4: A marker of systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
- 15. Leukotriene B4 production by stimulated whole blood: comparative studies with isolated polymorphonuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Validating Biomarkers for AZD5718 Therapeutic Response: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1192256/docs#validating-biomarkers-for-azd5718-therapeutic-response-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)